Cas no 71783-32-9 (Ethanol, 2-(dodecylmethyloxidoamino)-)

Ethanol, 2-(dodecylmethyloxidoamino)- structure
71783-32-9 structure
Product Name:Ethanol, 2-(dodecylmethyloxidoamino)-
CAS No:71783-32-9
MF:C15H32NO2
MW:258.420084953308
CID:1751271
PubChem ID:71404592
Update Time:2025-04-21

Ethanol, 2-(dodecylmethyloxidoamino)- Chemical and Physical Properties

Names and Identifiers

    • Ethanol, 2-(dodecylmethyloxidoamino)-
    • 2-[oxido(tridecyl)amino]ethanol
    • 71783-32-9
    • DTXSID10825428
    • [(2-Hydroxyethyl)(tridecyl)amino]oxidanide
    • Inchi: 1S/C15H32NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-16(18)14-15-17/h17H,2-15H2,1H3/q-1
    • InChI Key: CNECTPSTGYSBTI-UHFFFAOYSA-N
    • SMILES: [O-]N(CCO)CCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 258.24346
  • Monoisotopic Mass: 258.243304264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 14
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53
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